Cas no 52240-10-5 (Benzonitrile, 4-(1,6-dihydro-6-oxo-3-pyridazinyl)-)

• Product Name: Benzonitrile, 4-(1,6-dihydro-6-oxo-3-pyridazinyl)-
• CAS No: 52240-10-5
• MF: C₁₁H₇N₃O
• MW: 197.192781686783
• CID: 360112
• PubChem ID: 19419491
• Update Time: 2025-04-19

Benzonitrile, 4-(1,6-dihydro-6-oxo-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1,6-dihydro-6-oxo-3-pyridazinyl)-
• 4-(6-oxo-1,6-dihydropyridazin-3-yl)benzonitrile
• 4-(6-oxo-1H-pyridazin-3-yl)benzonitrile
• 6-(p-cyanophenyl)-3(2H)-pyridazinone
• FT-0746677
• SCHEMBL1151830
• 52240-10-5
• DTXSID80598672
• HEKNIPLMGLOMOP-UHFFFAOYSA-N
• 6-(4-cyanophenyl)-2h-pyridazin-3-one

• Inchi： 1S/C11H7N3O/c12-7-8-1-3-9(4-2-8)10-5-6-11(15)14-13-10/h1-6H,(H,14,15)
• InChI Key： HEKNIPLMGLOMOP-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC(C#N)=CC=2)=NN1

Computed Properties

• Exact Mass: 197.05901
• Monoisotopic Mass: 197.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.25